Cas no 2227818-43-9 (methyl (3R)-3-(2-bromo-6-hydroxyphenyl)-3-hydroxypropanoate)

• Product Name: methyl (3R)-3-(2-bromo-6-hydroxyphenyl)-3-hydroxypropanoate
• CAS No: 2227818-43-9
• MF: C₁₀H₁₁BrO₄
• MW: 275.095942735672
• CID: 5943299
• PubChem ID: 165645127
• Update Time: 2025-05-21

methyl (3R)-3-(2-bromo-6-hydroxyphenyl)-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3R)-3-(2-bromo-6-hydroxyphenyl)-3-hydroxypropanoate
• 2227818-43-9
• EN300-1927347

• Inchi： 1S/C10H11BrO4/c1-15-9(14)5-8(13)10-6(11)3-2-4-7(10)12/h2-4,8,12-13H,5H2,1H3/t8-/m1/s1
• InChI Key： UTVZNOVFMIDDSV-MRVPVSSYSA-N
• SMILES： BrC1=CC=CC(=C1[C@@H](CC(=O)OC)O)O

Computed Properties

• Exact Mass: 273.98407g/mol
• Monoisotopic Mass: 273.98407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 66.8Ų

Additional information on methyl (3R)-3-(2-bromo-6-hydroxyphenyl)-3-hydroxypropanoate

Methyl (3R)-3-(2-Bromo-6-Hydroxyphenyl)-3-Hydroxypropanoate (CAS No. 2227818-43-9): A Comprehensive Overview

Methyl (3R)-3-(2-bromo-6-hydroxyphenyl)-3-hydroxypropanoate (CAS No. 2227818-43-9) is a chiral organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a brominated phenyl ring and a hydroxylated propanoate moiety, which contribute to its potential biological activities and applications.

The molecular formula of methyl (3R)-3-(2-bromo-6-hydroxyphenyl)-3-hydroxypropanoate is C₁₁H₁₃BrO₄, and its molecular weight is approximately 295.12 g/mol. The compound's chiral center at the 3-position of the propanoate chain imparts it with specific stereochemical properties, which can be crucial for its interactions with biological targets.

In recent years, methyl (3R)-3-(2-bromo-6-hydroxyphenyl)-3-hydroxypropanoate has been the subject of several studies aimed at elucidating its potential therapeutic applications. One notable area of research involves its anti-inflammatory properties. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in various cell lines. This makes it a promising candidate for the development of new anti-inflammatory drugs.

Beyond its anti-inflammatory effects, methyl (3R)-3-(2-bromo-6-hydroxyphenyl)-3-hydroxypropanoate has also been investigated for its antioxidant activity. Research has demonstrated that the compound can scavenge free radicals and protect cells from oxidative stress, which is a common underlying factor in many chronic diseases, including cardiovascular disease and neurodegenerative disorders.

The synthesis of methyl (3R)-3-(2-bromo-6-hydroxyphenyl)-3-hydroxypropanoate typically involves a multi-step process that includes the bromination of a substituted phenol followed by the introduction of the propanoate moiety. The chiral center is often introduced through enantioselective catalysis or resolution techniques to ensure the desired stereochemistry. Recent advancements in asymmetric synthesis have made it possible to produce this compound with high enantiomeric purity, which is essential for its use in pharmaceutical applications.

In terms of pharmacokinetics, studies have shown that methyl (3R)-3-(2-bromo-6-hydroxyphenyl)-3-hydroxypropanoate exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a relatively long half-life, making it suitable for both acute and chronic dosing regimens. However, further research is needed to fully understand its potential interactions with other drugs and its long-term safety profile.

The biological activity of methyl (3R)-3-(2-bromo-6-hydroxyphenyl)-3-hydroxypropanoate has also been explored in various preclinical models. In animal studies, it has shown promising results in reducing inflammation and oxidative stress in models of arthritis and neurodegeneration. These findings suggest that this compound could be developed into a novel therapeutic agent for treating these conditions.

From a toxicological perspective, initial studies have indicated that methyl (3R)-3-(2-bromo-6-hydroxyphenyl)-3-hydroxypropanoate has low toxicity at therapeutic doses. However, as with any new drug candidate, comprehensive toxicological evaluations are necessary to ensure its safety before it can be advanced to clinical trials.

In conclusion, methyl (3R)-3-(2-bromo-6-hydroxyphenyl)-3-hydroxypropanoate (CAS No. 2227818-43-9) represents a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its use in drug development. As more data becomes available, this compound may play a significant role in advancing the treatment of inflammatory and oxidative stress-related diseases.